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Compound of Interest

Compound Name: Aluminum, tributyl-

Cat. No.: B072995

For Researchers, Scientists, and Drug Development Professionals

Tributylaluminum (TBA), a pyrophoric and highly reactive organoaluminum compound, serves
as a vital reagent and catalyst in a multitude of applications, from industrial-scale polymer
production to nuanced organic synthesis. This guide provides an in-depth look at its chemical
properties, synthesis, key reactions, and detailed experimental protocols, offering a critical
resource for professionals in chemistry and drug development.

Core Properties and Characteristics

Tributylaluminum, with the chemical formula C12H27Al, is a colorless to light-yellow liquid known
for its spontaneous flammability in air and violent reactivity with water.[1][2] Its utility in
organometallic chemistry stems from its strong Lewis acidity and its capacity to act as an
alkylating agent, a reducing agent, and a catalyst component.[1] The aluminum center is
electron-deficient, making it a potent Lewis acid that readily forms complexes with ethers,
ketones, and other Lewis bases.[1]

Physical and Chemical Data

The fundamental physical and chemical properties of tributylaluminum are summarized below.
These characteristics necessitate specialized handling procedures under inert and anhydrous
conditions.
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Property Value Citations
Molecular Formula C12H27Al [2]
Molecular Weight 198.32 g/mol [2][3]
Appearance Colorless to light-yellow liquid [11[3]
Density 0.823 g/mL at 20 °C [3]

Melting Point -26.7 °C [3]

Boiling Point 110 °C at 0.4 kPa (3 Torr) [3]

Reactivit Pyrophoric (ignites (]
eactivi
Y spontaneously in air)

Water Solubility Reacts violently [3]

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a primary method for the characterization
of tributylaluminum. While specific spectra can vary based on solvent and concentration, typical
chemical shifts provide insight into the butyl group's environment.

Typical Information
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Synthesis of Tributylaluminum

The industrial production of tributylaluminum is primarily achieved through the Ziegler "direct
process," which involves the reaction of aluminum, hydrogen, and 1-butene.[1][3] Another
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industrial method is the exchange reaction between triisobutylaluminum and 1-butene.[3]

For laboratory-scale synthesis, a common route is the metathesis reaction between aluminum
trichloride (AICI3) and a suitable organolithium reagent like butyllithium (BuLi).[1] This reaction
must be conducted under a strict inert atmosphere (e.g., argon or nitrogen) to prevent
decomposition and fire.

Key Reactions and Applications

Tributylaluminum's reactivity makes it a versatile tool in both industrial and academic settings.

Ziegler-Natta Polymerization

One of the most significant applications of TBA is as a co-catalyst in Ziegler-Natta
polymerization systems for the production of polyolefins such as polyethylene and
polypropylene.[1][2] In this role, TBA performs several crucial functions:

» Alkylation of the Transition Metal: It alkylates the transition metal precursor (e.g., titanium
tetrachloride, TiCls) to generate the active catalytic species.[4][5]

e Scavenging Impurities: It reacts with and neutralizes impurities like water and oxygen that
would otherwise deactivate the catalyst.

o Chain Transfer Agent: It controls the molecular weight of the resulting polymer by acting as a
chain transfer agent.[1]

The general workflow for activating a Ziegler-Natta catalyst involves the reaction between the
organoaluminum compound and the transition metal halide.
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Tributylaluminum Alkylation & Reduction
(Co-catalyst)
Titanium Tetrachloride Forms Active Center Active Catalytic Site Polymerization Polvolefin Chain
(Pre-catalyst) @l (e.g. Akylated Ti Species) o Y

Olefin Monomer
(e.g., Ethylene)
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Preparation

Start: TBA Residue
in Flask

Y

Place under Inert
Atmosphere (Ar/Nz2)

\ 4
Coolto 0 °C
(Ice Bath)

Y

Dilute with
Inert Solvent (Heptane)

I
JCAUTION:
IExothermic!

1. Add Isopropanol
(Dropwise, < 25 °C)

2. Add 1:1 IPA/Water
(Slowly)
3. Add Water
(Dropwise)

Warm to Room Temp
& Stir
Neutralize with
Weak Acid

Dispose as
Hazardous Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. cbpbu.ac.in [cbpbu.ac.in]

e 2. scs.illinois.edu [scs.illinois.edu]

e 3. Tri-n-butylaluminum | C12H27Al | CID 16682950 - PubChem [pubchem.ncbi.nim.nih.gov]
e 4. chem.libretexts.org [chem.libretexts.org]

» 5. scienceinfo.com [scienceinfo.com]

« To cite this document: BenchChem. [Tributylaluminum: A Comprehensive Technical Guide for
Organometallic Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072995#tributylaluminum-in-organometallic-
chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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